Benzoic acid, 4-[4-(2-butoxyethoxy)-5-methyl-2-thiazolyl]-2-fluoro-
Benzoic acid, 4-[4-(2-butoxyethoxy)-5-methyl-2-thiazolyl]-2-fluoro-
AC261066 is a retinoic acid receptor β2 agonist.
Brand Name:
Vulcanchem
CAS No.:
870773-76-5
VCID:
VC0516841
InChI:
InChI=1S/C17H20FNO4S/c1-3-4-7-22-8-9-23-15-11(2)24-16(19-15)12-5-6-13(17(20)21)14(18)10-12/h5-6,10H,3-4,7-9H2,1-2H3,(H,20,21)
SMILES:
CCCCOCCOC1=C(SC(=N1)C2=CC(=C(C=C2)C(=O)O)F)C
Molecular Formula:
C17H20FNO4S
Molecular Weight:
353.4 g/mol
Benzoic acid, 4-[4-(2-butoxyethoxy)-5-methyl-2-thiazolyl]-2-fluoro-
CAS No.: 870773-76-5
Inhibitors
VCID: VC0516841
Molecular Formula: C17H20FNO4S
Molecular Weight: 353.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 870773-76-5 |
---|---|
Product Name | Benzoic acid, 4-[4-(2-butoxyethoxy)-5-methyl-2-thiazolyl]-2-fluoro- |
Molecular Formula | C17H20FNO4S |
Molecular Weight | 353.4 g/mol |
IUPAC Name | 4-[4-(2-butoxyethoxy)-5-methyl-1,3-thiazol-2-yl]-2-fluorobenzoic acid |
Standard InChI | InChI=1S/C17H20FNO4S/c1-3-4-7-22-8-9-23-15-11(2)24-16(19-15)12-5-6-13(17(20)21)14(18)10-12/h5-6,10H,3-4,7-9H2,1-2H3,(H,20,21) |
Standard InChIKey | HSAOETBFVAWNRP-UHFFFAOYSA-N |
SMILES | CCCCOCCOC1=C(SC(=N1)C2=CC(=C(C=C2)C(=O)O)F)C |
Canonical SMILES | CCCCOCCOC1=C(SC(=N1)C2=CC(=C(C=C2)C(=O)O)F)C |
Appearance | Solid powder |
Description | AC261066 is a retinoic acid receptor β2 agonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-(4-(2-(n-butoxy)ethoxy)-5-methylthiazol-2-yl)-2-fluorobenzoic acid AC 261066 AC-261066 AC261066 |
Reference | 1: Trasino SE, Tang XH, Jessurun J, Gudas LJ. A retinoic acid receptor β2 agonist reduces hepatic stellate cell activation in nonalcoholic fatty liver disease. J Mol Med (Berl). 2016 Oct;94(10):1143-1151. PubMed PMID: 27271256; PubMed Central PMCID: PMC5053866. 2: Trasino SE, Tang XH, Jessurun J, Gudas LJ. Retinoic acid receptor β2 agonists restore glycaemic control in diabetes and reduce steatosis. Diabetes Obes Metab. 2016 Feb;18(2):142-51. doi: 10.1111/dom.12590. PubMed PMID: 26462866; PubMed Central PMCID: PMC4948868. 3: Lund BW, Piu F, Gauthier NK, Eeg A, Currier E, Sherbukhin V, Brann MR, Hacksell U, Olsson R. Discovery of a potent, orally available, and isoform-selective retinoic acid beta2 receptor agonist. J Med Chem. 2005 Dec 1;48(24):7517-9. PubMed PMID: 16302793. |
PubChem Compound | 11530459 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume